Cas no 57322-42-6 (Alphamine Red R Base)

• Product Name: Alphamine Red R Base
• CAS No: 57322-42-6
• MF: C₂₆H₁₉N₃O₆S₂
• MW: 533.575563669205
• CID: 372443
• PubChem ID: 87562089
• Update Time: 2025-09-18

Alphamine Red R Base Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-[2-[4-(phenylamino)-1-naphthalenyl]diazenyl]-
• Alphamine Red R Base
• 3-(4-anilino-[1]naphthylazo)-naphthalene-2,7-disulfonic acid
• 3,6-Disulfo-2-Naphthylazo-N-Phenyl-1-Naphthylamine
• 3-(4-ANILINO-1-NAPHTHYLAZO)-2,7-NAPHTHALENEDISULFONIC ACID
• ALPHAMINE RED R
• DTXSID40886224
• T71078
• A0474
• 3-[(4-anilinonaphthalen-1-yl)diazenyl]naphthalene-2,7-disulfonic acid
• 3-(4-Anilino-1-naphthylazo)-2,7-naphthalene disulfonic acid
• SCHEMBL10895951
• 57322-42-6
• CS-0453693
• (E)-3-((4-(phenylamino)naphthalen-1-yl)diazenyl)naphthalene-2,7-disulfonic acid
• 3-(4-ANILINO-1-NAPHTHYLAZO)-2,7-NAPHTHALENEDISULFONICACID
• AKOS030228043
• 2,7-Naphthalenedisulfonic acid, 3-[2-[4-(phenylamino)-1-naphthalenyl]diazenyl]-
• 3-{2-[4-(phenylamino)naphthalen-1-yl]diazen-1-yl}naphthalene-2,7-disulfonic acid
• BGHIEJHQLIHWPX-UHFFFAOYSA-N

• MDL： A151265
• Inchi： 1S/C26H19N3O6S2/c30-36(31,32)20-11-10-17-15-25(26(37(33,34)35)16-18(17)14-20)29-28-24-13-12-23(21-8-4-5-9-22(21)24)27-19-6-2-1-3-7-19/h1-16,27H,(H,30,31,32)(H,33,34,35)/b29-28+
• InChI Key： BGHIEJHQLIHWPX-ZQHSETAFSA-N
• SMILES： S(C1C(=CC2C=CC(=CC=2C=1)S(=O)(=O)O)/N=N/C1=CC=C(C2C=CC=CC=21)NC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 533.07200
• Monoisotopic Mass: 533.07152768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 451.6±45.0 °C at 760 mmHg
• Flash Point: 226.9±28.7 °C
• PSA: 162.25000
• LogP: 8.88000
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Alphamine Red R Base Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments